Cas no 1805293-13-3 (2-(Difluoromethyl)-4-fluoro-6-iodopyridine-3-carboxylic acid)

• Product Name: 2-(Difluoromethyl)-4-fluoro-6-iodopyridine-3-carboxylic acid
• CAS No: 1805293-13-3
• MF: C₇H₃F₃INO₂
• MW: 317.00390458107
• CID: 4883425
• Update Time: 2025-06-18

2-(Difluoromethyl)-4-fluoro-6-iodopyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-4-fluoro-6-iodopyridine-3-carboxylic acid

• Inchi： 1S/C7H3F3INO2/c8-2-1-3(11)12-5(6(9)10)4(2)7(13)14/h1,6H,(H,13,14)
• InChI Key： XQWWUNWZIUEAIM-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(C(=O)O)C(C(F)F)=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• XLogP3: 1.8
• Topological Polar Surface Area: 50.2

Additional information on 2-(Difluoromethyl)-4-fluoro-6-iodopyridine-3-carboxylic acid

Introduction to 2-(Difluoromethyl)-4-fluoro-6-iodopyridine-3-carboxylic acid (CAS No. 1805293-13-3)

2-(Difluoromethyl)-4-fluoro-6-iodopyridine-3-carboxylic acid, identified by its CAS number 1805293-13-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen atom embedded within a six-membered ring structure. The presence of multiple fluorine and iodine substituents in its molecular framework imparts unique electronic and steric properties, making it a valuable scaffold for the development of novel bioactive molecules.

The structural configuration of 2-(Difluoromethyl)-4-fluoro-6-iodopyridine-3-carboxylic acid includes a difluoromethyl group at the 2-position, a fluoro group at the 4-position, and an iodine atom at the 6-position, with a carboxylic acid functional group at the 3-position. This specific arrangement of substituents enhances its potential as an intermediate in synthetic chemistry, particularly in the construction of more complex pharmacophores. The electron-withdrawing nature of the fluorine atoms and the electron-donating effect of the iodine atom contribute to a balanced reactivity profile, facilitating diverse chemical transformations.

In recent years, there has been growing interest in exploring the therapeutic applications of pyridine derivatives due to their broad spectrum of biological activities. The compound 2-(Difluoromethyl)-4-fluoro-6-iodopyridine-3-carboxylic acid has been investigated for its potential role in drug discovery, particularly as a precursor for synthesizing small-molecule inhibitors targeting various disease pathways. Its structural features make it an attractive candidate for further derivatization, allowing researchers to fine-tune its pharmacological properties.

One of the most compelling aspects of this compound is its utility in generating novel inhibitors for kinases and other enzymes involved in cancer progression. The difluoromethyl group is known to enhance metabolic stability and binding affinity, while the iodine atom serves as a handle for further functionalization via cross-coupling reactions such as Suzuki or Stille couplings. These reactions are pivotal in constructing complex molecular architectures essential for drug development.

Recent studies have highlighted the importance of fluorinated pyridines in medicinal chemistry. The introduction of fluorine atoms into aromatic rings can modulate lipophilicity, metabolic stability, and binding interactions with biological targets. For instance, 2-(Difluoromethyl)-4-fluoro-6-iodopyridine-3-carboxylic acid has been explored in the synthesis of kinase inhibitors, where its fluorinated backbone contributes to improved binding affinity and selectivity against target enzymes. This has opened up new avenues for developing more effective anticancer agents.

The carboxylic acid moiety at the 3-position provides an additional site for chemical modification, enabling the attachment of various functional groups through esterification or amidation reactions. This flexibility allows chemists to tailor the compound’s properties for specific biological applications. Moreover, the presence of an iodine atom at the 6-position makes it a versatile intermediate for palladium-catalyzed reactions, which are widely used in pharmaceutical synthesis.

In addition to its role in anticancer drug development, 2-(Difluoromethyl)-4-fluoro-6-iodopyridine-3-carboxylic acid has shown promise in other therapeutic areas. Researchers have been investigating its potential as a building block for antimicrobial agents, where its structural features contribute to enhanced activity against resistant bacterial strains. The combination of fluorine and iodine substituents may disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways.

The synthesis of 2-(Difluoromethyl)-4-fluoro-6-iodopyridine-3-carboxylic acid involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic routes include halogenation reactions followed by functional group interconversions. Advanced techniques such as flow chemistry have also been employed to improve scalability and reproducibility. These synthetic strategies highlight the compound’s significance as a key intermediate in industrial-scale drug manufacturing.

The growing demand for fluorinated pyridines in pharmaceuticals has spurred innovation in synthetic methodologies. Recent advancements have focused on developing greener and more efficient synthetic routes that minimize waste and reduce environmental impact. These efforts align with global initiatives to promote sustainable chemistry practices within the pharmaceutical industry.

Future research directions for 2-(Difluoromethyl)-4-fluoro-6-iodopyridine-3-carboxylic acid may explore its potential as an intermediate for next-generation therapeutics targeting neurological disorders and inflammatory diseases. The unique electronic properties conferred by its substituents could be leveraged to develop novel ligands that interact with specific neurotransmitter receptors or inflammatory cytokines. Such applications would further expand its utility beyond oncology.

In conclusion, 2-(Difluoromethyl)-4-fluoro-6-iodopyridine-3-carboxylic acid (CAS No. 1805293-13-3) represents a promising compound with diverse applications in pharmaceutical research and drug development. Its structural features make it an ideal candidate for generating bioactive molecules with enhanced potency and selectivity. As synthetic methodologies continue to evolve, this compound is poised to play a crucial role in addressing unmet medical needs across multiple therapeutic areas.